Cas no 79099-03-9 (N-[(2-Aminophenyl)methyl]-1-benzylpiperidin-4-amine)

• Product Name: N-[(2-Aminophenyl)methyl]-1-benzylpiperidin-4-amine
• CAS No: 79099-03-9
• MF: C₁₉H₂₅N₃
• MW: 295.421904325485
• CID: 1071859
• PubChem ID: 13051020
• Update Time: 2025-06-13

N-[(2-Aminophenyl)methyl]-1-benzylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[(2-Aminophenyl)methyl]-1-benzylpiperidin-4-amine
• 2-aMino-N-[1-(phenylMethyl)-4-piperidinyl]-benzeneMethanaMine
• N-(2-Aminobenzyl)-1-benzyl-4-piperidinamine
• 1-benzyl-4-[N-(o-aminobenzyl)-amino]-piperidine
• SCHEMBL3594567
• 1-benzyl-4-[N-(o-aminobenzyl)amino]-piperidine
• (2-Amino-benzyl)-(1-benzyl-piperidin-4-yl)-amine
• AKOS016339838
• 79099-03-9
• MFCD20257749
• n-[(2-aminophenyl)methyl]-1-(phenylmethyl)-4-piperidineamine
• LKCLUVMTZWCXTC-UHFFFAOYSA-N
• N-(2-Aminobenzyl)-1-benzylpiperidin-4-amine
• FH-0715
• DB-329983
• G62122

• MDL： MFCD20257749
• Inchi： 1S/C19H25N3/c20-19-9-5-4-8-17(19)14-21-18-10-12-22(13-11-18)15-16-6-2-1-3-7-16/h1-9,18,21H,10-15,20H2
• InChI Key： LKCLUVMTZWCXTC-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(CC1)NCC1C=CC=CC=1N

Computed Properties

• Exact Mass: 295.204847810g/mol
• Monoisotopic Mass: 295.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.3Ų

Additional information on N-[(2-Aminophenyl)methyl]-1-benzylpiperidin-4-amine

Professional Introduction to N-[(2-Aminophenyl)methyl]-1-benzylpiperidin-4-amine (CAS No. 79099-03-9)

N-[(2-Aminophenyl)methyl]-1-benzylpiperidin-4-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 79099-03-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this compound, particularly its benzylpiperidine core and the presence of both amine and aromatic substituents, contribute to its unique chemical and pharmacological properties.

The< strong>N-[(2-Aminophenyl)methyl]-1-benzylpiperidin-4-amine molecule is characterized by a complex arrangement of functional groups, including a primary amine at the 4-position of the piperidine ring and a benzyl group attached to the 1-position. This structural configuration not only imparts distinct solubility and stability characteristics but also influences its interaction with biological targets. The presence of the< strong>2-aminophenyl moiety further enhances its potential as a pharmacophore, enabling interactions with various enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the properties of piperidine derivatives. Piperidine-based compounds are widely recognized for their ability to modulate central nervous system (CNS) activity, making them valuable candidates for treating neurological disorders such as depression, anxiety, and schizophrenia. The< strong>N-[(2-Aminophenyl)methyl]-1-benzylpiperidin-4-amine compound is no exception and has been extensively studied for its potential as a lead molecule in drug discovery.

One of the most compelling aspects of this compound is its dual functionality. The primary amine group can engage in hydrogen bonding interactions, while the aromatic ring system allows for π-stacking interactions with biological targets. These features make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. Furthermore, the benzyl group provides steric bulk, which can be strategically positioned to optimize receptor binding while minimizing off-target effects.

The pharmacological profile of< strong>N-[(2-Aminophenyl)methyl]-1-benzylpiperidin-4-amine has been explored through both computational modeling and experimental studies. Computational approaches have been instrumental in predicting the compound's binding modes to various receptors, including serotonin receptors (5-HT) and dopamine receptors (D). These studies have revealed that the compound exhibits high affinity for certain subtypes, which aligns with its potential therapeutic applications.

In vitro experiments have further validated these predictions by demonstrating the compound's ability to modulate receptor activity. For instance, studies have shown that< strong>N-[(2-Aminophenyl)methyl]-1-benzylpiperidin-4-amine can selectively inhibit the activity of specific serotonin receptors, leading to changes in neurotransmitter release and downstream signaling pathways. These findings are particularly relevant in the context of developing novel antidepressants and anxiolytics.

The synthesis of< strong>N-[(2-Aminophenyl)methyl]-1-benzylpiperidin-4-amine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Key synthetic steps involve multi-step reactions that require careful optimization to ensure regioselectivity and minimize side products. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the core piperidine scaffold.

The development of novel synthetic routes has not only improved the accessibility of< strong>N-[(2-Aminophenyl)methyl]-1-benzylpiperidin-4-amine but also provided insights into its structural flexibility. This flexibility allows for further derivatization, enabling the creation of libraries of related compounds with tailored pharmacological properties. Such libraries are invaluable tools in high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

The potential therapeutic applications of< strong>N-[(2-Aminophenyl)methyl]-1-benzylpiperidin-4-amine extend beyond CNS disorders. Preliminary studies suggest that this compound may also exhibit anti-inflammatory and analgesic properties. The ability to modulate multiple biological pathways makes it a promising candidate for treating complex diseases that involve dysregulation of several signaling networks.

In conclusion, N-[ (2-Aminophenyl)methyl]-1-benzylpiperidin -4 -amine (CAS No.< strong>79099 -03 -9) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive scaffold for drug discovery efforts aimed at treating neurological disorders and other diseases. As research continues to uncover new insights into its mechanism of action, this compound is poised to play a crucial role in the development of next-generation therapeutics.